Cas no 2138517-00-5 (2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol)

• Product Name: 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol
• CAS No: 2138517-00-5
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6160936
• PubChem ID: 165488091
• Update Time: 2025-10-31

2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-800949
• 2-(2-methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol
• 2138517-00-5
• 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol

• Inchi： 1S/C15H31NO/c1-12(2)10-16-9-8-14(11-17)15-7-5-4-6-13(15)3/h12-17H,4-11H2,1-3H3
• InChI Key： IDQNUSDZEMSBEQ-UHFFFAOYSA-N
• SMILES： OCC(CCNCC(C)C)C1CCCCC1C

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol

Research Briefing on 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol (CAS: 2138517-00-5)

In recent years, the compound 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol (CAS: 2138517-00-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route that achieved an enantiomeric excess of over 95%, which is critical for its pharmacological activity.

Pharmacological evaluations of 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol have revealed its potent activity as a modulator of specific neurotransmitter receptors. Preclinical studies indicate that the compound exhibits high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. Additionally, recent in vitro and in vivo studies have highlighted its neuroprotective effects, which could be leveraged for neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most exciting developments is the compound's potential in oncology. A 2024 study in Cancer Research reported that 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol inhibits the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. This finding opens new avenues for the development of targeted cancer therapies, particularly for tumors resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, 2-(2-Methylcyclohexyl)-4-[(2-methylpropyl)amino]butan-1-ol represents a versatile and promising candidate in the chemical biology and pharmaceutical landscape. Ongoing research is expected to uncover additional therapeutic applications and optimize its clinical potential. Stakeholders in academia and industry are encouraged to collaborate in advancing this compound from bench to bedside.